Cas no 904371-62-6 (6,8-dichloro-3-{4-2-(3-methoxyphenoxy)ethylpiperazine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 6,8-dichloro-3-{4-2-(3-methoxyphenoxy)ethylpiperazine-1-carbonyl}-2H-chromen-2-one
• CAS No: 904371-62-6
• MF: C₂₃H₂₂Cl₂N₂O₅
• MW: 477.337184429169
• CID: 5442003
• Update Time: 2025-06-12

6,8-dichloro-3-{4-2-(3-methoxyphenoxy)ethylpiperazine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-3-[4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl]chromen-2-one
• 6,8-dichloro-3-{4-2-(3-methoxyphenoxy)ethylpiperazine-1-carbonyl}-2H-chromen-2-one

• Inchi： 1S/C23H22Cl2N2O5/c1-30-17-3-2-4-18(14-17)31-10-9-26-5-7-27(8-6-26)22(28)19-12-15-11-16(24)13-20(25)21(15)32-23(19)29/h2-4,11-14H,5-10H2,1H3
• InChI Key： KUMAOYOIILCFQS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Cl)C=C(Cl)C=C2C=C1C(N1CCN(CCOC2=CC=CC(OC)=C2)CC1)=O

Additional information on 6,8-dichloro-3-{4-2-(3-methoxyphenoxy)ethylpiperazine-1-carbonyl}-2H-chromen-2-one

Comprehensive Overview of 6,8-dichloro-3-{4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl}-2H-chromen-2-one (CAS No. 904371-62-6)

The compound 6,8-dichloro-3-{4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl}-2H-chromen-2-one (CAS No. 904371-62-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a chromen-2-one core with a piperazine moiety and a 3-methoxyphenoxy side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural similarity to other bioactive compounds.

One of the key features of this compound is its dichloro-substituted chromenone framework, which is known to enhance stability and binding affinity in molecular interactions. The presence of the piperazine ring further contributes to its versatility, as this heterocycle is commonly found in drugs targeting neurological and cardiovascular systems. The 3-methoxyphenoxy group adds another layer of functionality, potentially influencing solubility and pharmacokinetic properties.

In recent years, the scientific community has shown growing interest in chromenone derivatives due to their diverse biological activities. Searches for terms like "chromenone-based therapeutics" and "piperazine-containing drug candidates" have surged, reflecting the demand for novel compounds in drug discovery. 6,8-dichloro-3-{4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl}-2H-chromen-2-one aligns with this trend, offering a unique scaffold for further optimization.

The synthesis of this compound involves multi-step organic reactions, with careful control of conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its structure and confirming its identity. Researchers often inquire about "synthetic routes for chromenone derivatives" and "analytical methods for piperazine compounds," highlighting the technical challenges associated with such molecules.

Beyond its potential therapeutic applications, 6,8-dichloro-3-{4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl}-2H-chromen-2-one is also studied for its physicochemical properties. Its logP value, solubility profile, and stability under various conditions are key parameters for formulation scientists. These aspects are frequently searched in contexts like "drug-like properties of heterocyclic compounds" and "optimizing pharmacokinetics of small molecules."

In conclusion, 6,8-dichloro-3-{4-[2-(3-methoxyphenoxy)ethyl]piperazine-1-carbonyl}-2H-chromen-2-one represents a fascinating area of research at the intersection of medicinal chemistry and molecular design. Its structural complexity and potential bioactivity make it a subject of ongoing investigation, with implications for future drug development and biochemical studies.